Cas no 2228711-95-1 (2-amino-2-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-1-ol)

• Product Name: 2-amino-2-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-1-ol
• CAS No: 2228711-95-1
• MF: C₈H₁₄N₄O₃
• MW: 214.221761226654
• CID: 5879864
• PubChem ID: 165694841
• Update Time: 2025-10-28

2-amino-2-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-1-ol
• 2228711-95-1
• EN300-1803721

• Inchi： 1S/C8H14N4O3/c1-8(9,5-13)3-6-7(12(14)15)4-10-11(6)2/h4,13H,3,5,9H2,1-2H3
• InChI Key： CZXSFBXOXFIAKB-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1=C(C=NN1C)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 214.10659032g/mol
• Monoisotopic Mass: 214.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 110Ų

Additional information on 2-amino-2-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-1-ol

Comprehensive Overview of 2-amino-2-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-1-ol (CAS No. 2228711-95-1)

2-amino-2-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-1-ol (CAS No. 2228711-95-1) is a specialized organic compound with a unique molecular structure that combines an amino alcohol backbone with a nitro-substituted pyrazole ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both amino and nitro functional groups in its structure makes it a valuable building block for the synthesis of more complex molecules.

The molecular formula of 2-amino-2-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-1-ol is C₈H₁₄N₄O₃, with a molecular weight of approximately 214.22 g/mol. Its structure features a 1-methyl-4-nitro-1H-pyrazole moiety attached to a 2-amino-2-methylpropan-1-ol chain, which contributes to its unique reactivity and solubility properties. Researchers are particularly interested in its potential applications in drug discovery, where its structural motifs could be leveraged to develop novel therapeutic agents.

One of the key areas of interest for 2-amino-2-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-1-ol is its role in the development of small-molecule inhibitors. The nitro group in the pyrazole ring can participate in hydrogen bonding and other non-covalent interactions, making it a valuable scaffold for targeting specific enzymes or receptors. Additionally, the amino alcohol moiety provides opportunities for further derivatization, enabling the creation of libraries of analogs for high-throughput screening.

In the agrochemical sector, 2-amino-2-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-1-ol has shown promise as a precursor for the synthesis of crop protection agents. The nitro group can be reduced to an amine, which can then be functionalized to produce compounds with herbicidal or insecticidal activity. This versatility has led to increased demand for this compound in research and development laboratories focused on sustainable agriculture solutions.

The synthesis of 2-amino-2-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-1-ol typically involves multi-step organic reactions, starting from commercially available 1-methyl-4-nitro-1H-pyrazole. Key steps often include alkylation, reduction, and protection-deprotection strategies to achieve high purity and yield. Researchers are continually optimizing these synthetic routes to improve efficiency and reduce environmental impact, aligning with the growing emphasis on green chemistry principles.

From a regulatory perspective, 2-amino-2-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-1-ol is not classified as a hazardous substance under current global chemical inventories. However, proper handling procedures should always be followed in laboratory settings, including the use of personal protective equipment (PPE) and adequate ventilation. The compound's stability under various conditions (e.g., temperature, pH) is an active area of investigation, particularly for its potential use in formulation development.

The market for 2-amino-2-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-1-ol is primarily driven by research institutions and pharmaceutical companies engaged in drug discovery programs. With the increasing focus on targeted therapies and precision medicine, the demand for such specialized intermediates is expected to grow. Several contract research organizations (CROs) now offer custom synthesis services for this compound, catering to the needs of researchers who require specific quantities or isotopic labeling for mechanistic studies.

Analytical characterization of 2-amino-2-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-1-ol typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods are essential for verifying the compound's identity and purity, particularly when it is used as a reference standard in biological assays. The development of robust analytical methods for this compound remains an important consideration for quality control in research applications.

Future research directions for 2-amino-2-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-1-ol may explore its potential in emerging fields such as proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's ability to serve as a linker between different pharmacophores could make it valuable in designing these novel therapeutic modalities. Additionally, computational chemistry approaches are being employed to predict its interactions with various biological targets, potentially accelerating the drug discovery process.

For researchers seeking to work with 2-amino-2-methyl-3-(1-methyl-4-nitro-1H-pyrazol-5-yl)propan-1-ol, it is important to consult the latest scientific literature and patent databases to stay informed about its evolving applications. The compound's CAS number (2228711-95-1) serves as a unique identifier for tracking its use across different studies and commercial products. As the field of medicinal chemistry continues to advance, this compound and its derivatives are likely to play an increasingly important role in the development of new bioactive molecules.